![molecular formula C22H19BN2O2 B1603089 (1-Trityl-1H-pyrazol-4-yl)boronic acid CAS No. 207307-51-5](/img/structure/B1603089.png)
(1-Trityl-1H-pyrazol-4-yl)boronic acid
Overview
Description
“(1-Trityl-1H-pyrazol-4-yl)boronic acid” is a chemical compound with the CAS Number: 207307-51-5 . It has a molecular weight of 354.22 . The IUPAC name for this compound is this compound .
Molecular Structure Analysis
The InChI code for “this compound” is 1S/C22H19BN2O2/c26-23(27)21-16-24-25(17-21)22(18-10-4-1-5-11-18,19-12-6-2-7-13-19)20-14-8-3-9-15-20/h1-17,26-27H . This code represents the molecular structure of the compound.Physical And Chemical Properties Analysis
“this compound” is a solid substance . It should be stored at a temperature of 2-8°C .Scientific Research Applications
Synthesis and Structural Characterization
Synthesis Techniques : Research has shown methods to synthesize related compounds like Pinacol 1-Methyl-1H-pyrazole-5-boronate and 1-methyl-1H-pyrazole-4-boronic acid pinacol ester. These techniques involve steps like methylation, converting into boronic acids, and condensation with pinacol (Zhang Yu-jua, 2013) (Peter R. Mullens, 2009).
Structural Characterization : Compounds like silylated or germylated pyrazoleboronic acids have been characterized through NMR spectroscopy and X-ray crystallography, providing insights into their molecular structure (K. Durka et al., 2015).
Coordination Compounds and Ligands
Nickel(II) Complexes : Studies have utilized poly(pyrazol-1-yl)borates in coordination compounds, emphasizing their affinity toward cationic metal ions. This includes the development of pseudotetrahedral nickel(II) complexes using tridentate oxazoline-based scorpionate ligands (Tomoaki Takayama et al., 2016).
Superoxide Scavenging Activity : Copper(I) complexes containing 1H-pyrazol-1-ylborate and other ligands have been synthesized, demonstrating potential superoxide scavenging activity, which is relevant for biomedical applications (C. Santini et al., 2003).
Chemical Reactions and Applications
Suzuki Couplings : Improved methods for Suzuki couplings have been developed using compounds like 1-methyl-1H-pyrazole-4-boronic acid pinacol ester, emphasizing their utility in organic synthesis (Peter R. Mullens, 2009).
Biomimetic CO2 Hydration Activity : Boronic acids, including derivatives of pyrazolylborates, have shown biomimetic CO2 hydration activity, which is significant in the context of carbon capture technologies (M. Verma et al., 2021).
Modular Synthesis
- Oligo-(1H-pyrazol-4-yl)-arenes : A methodology to synthesize these compounds from 1-trityl-1H-pyrazol-4-ylboronate pinacol esters has been developed, highlighting their potential in creating bioactive molecules and material precursors (L. J. K. Cook et al., 2016).
Safety and Hazards
Mechanism of Action
Target of Action
(1-Trityl-1H-pyrazol-4-yl)boronic acid is a pyrazole-bearing compound known for its diverse pharmacological effects . The primary targets of this compound are Leishmania aethiopica and Plasmodium berghei , which are the causative agents of leishmaniasis and malaria, respectively .
Mode of Action
The compound interacts with its targets by inhibiting their growth and proliferation. A molecular simulation study justified the potent in vitro antipromastigote activity of a similar compound, which has a desirable fitting pattern in the LmPTR1 pocket (active site) characterized by lower binding free energy . This suggests that this compound may have a similar mode of action.
Biochemical Pathways
Given its antileishmanial and antimalarial activities, it is likely that the compound interferes with the life cycle of the parasites, disrupting their ability to infect host cells and reproduce .
Pharmacokinetics
Like other boronic acids, it is expected to have good bioavailability due to its ability to form reversible covalent bonds with target enzymes, which can enhance its absorption and distribution .
Result of Action
The result of the action of this compound is the inhibition of the growth and proliferation of Leishmania and Plasmodium parasites . This leads to a reduction in the severity of the diseases caused by these parasites, namely leishmaniasis and malaria .
Action Environment
The action, efficacy, and stability of this compound can be influenced by various environmental factors. For instance, the compound’s stability and efficacy can be affected by temperature, as suggested by its recommended storage temperature of 2-8°C . Additionally, the compound’s action can be influenced by the physiological environment within the host organism, including pH, presence of other metabolites, and immune responses.
properties
IUPAC Name |
(1-tritylpyrazol-4-yl)boronic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H19BN2O2/c26-23(27)21-16-24-25(17-21)22(18-10-4-1-5-11-18,19-12-6-2-7-13-19)20-14-8-3-9-15-20/h1-17,26-27H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SXDLSKWVNTXEFG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B(C1=CN(N=C1)C(C2=CC=CC=C2)(C3=CC=CC=C3)C4=CC=CC=C4)(O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H19BN2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00621810 | |
Record name | [1-(Triphenylmethyl)-1H-pyrazol-4-yl]boronic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00621810 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
354.2 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
207307-51-5 | |
Record name | [1-(Triphenylmethyl)-1H-pyrazol-4-yl]boronic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00621810 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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